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Compound of Interest

Compound Name:
N-(2,6-Dimethylphenyl)-DL-

alanine

CAS No.: 67617-64-5

Cat. No.: B3055881

Get Quote

Abstract This guide details a robust, two-step protocol for the synthesis of N-(2,6-
dimethylphenyl)-DL-alanine, a critical pharmacophore in the development of acylalanine

fungicides (e.g., Metalaxyl) and xylocaine-derived anesthetics. The method utilizes a base-

promoted N-alkylation of 2,6-dimethylaniline with methyl 2-bromopropionate, followed by

saponification. This route is selected for its operational simplicity and high tolerance for the

steric bulk of the 2,6-xylyl system, minimizing over-alkylation by-products common in direct

alkylation strategies.

Introduction & Retrosynthetic Analysis[1]
The target molecule, N-(2,6-dimethylphenyl)-DL-alanine (also known as Metalaxyl acid),

features a sterically hindered aniline nitrogen. Direct alkylation of 2,6-dimethylaniline with 2-

bromopropionic acid can suffer from sluggish kinetics and difficult purification due to zwitterion

formation.

To circumvent these issues, this protocol employs a protection-deprotection strategy via the

methyl ester. The esterification of the alkylating agent renders it more electrophilic and prevents
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salt formation during the critical C-N bond-forming step.

Retrosynthetic Logic (DOT Diagram)

N-(2,6-Dimethylphenyl)-DL-alanine
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Methyl 2-bromopropionate

+ Base (NaHCO3)
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Figure 1: Retrosynthetic disconnection showing the ester intermediate strategy.

Safety & Hazards (Critical)
Reagent Hazard Class Handling Precaution

2,6-Dimethylaniline Carcinogen (Cat 2), Acute Tox.
Use exclusively in a fume

hood. Double-glove (Nitrile).

Methyl 2-bromopropionate Lachrymator, Corrosive
Dispense in hood. Avoid

inhalation of vapors.

Toluene Flammable, Repro. Tox.
Keep away from heat

sources/sparks.

Sodium Hydroxide Corrosive

Wear face shield when

handling concentrated

solutions.

Materials & Equipment
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Reagents:

2,6-Dimethylaniline (2,6-Xylidine) [CAS: 87-62-7] (>98%)

Methyl 2-bromopropionate [CAS: 5445-17-0] (1.1 equiv)

Sodium bicarbonate (NaHCO₃) or Sodium carbonate (Na₂CO₃) (anhydrous)

Toluene (Solvent grade)

Sodium hydroxide (NaOH), 2M aqueous solution

Hydrochloric acid (HCl), 2M aqueous solution

Ethyl acetate (for extraction)[1]

Magnesium sulfate (MgSO₄) (drying agent)

Equipment:

3-neck round-bottom flask (250 mL or 500 mL)

Reflux condenser with nitrogen inlet

Mechanical stirrer (preferred over magnetic for slurry handling)

Addition funnel

Rotary evaporator

Vacuum drying oven

Step-by-Step Protocol
Phase 1: N-Alkylation (Synthesis of the Methyl Ester)
Mechanism: Nucleophilic substitution (

) of the secondary bromide by the hindered aniline. The steric bulk of the 2,6-dimethyl group
suppresses the formation of the tertiary amine (bis-alkylation), a common side reaction with
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unhindered anilines.

Setup: Flame-dry a 3-neck round-bottom flask and flush with nitrogen.

Charging: Add 2,6-dimethylaniline (12.1 g, 100 mmol), sodium bicarbonate (10.1 g, 120

mmol), and toluene (50 mL).

Note: Toluene is chosen for its high boiling point (

), allowing the reaction to overcome the activation energy barrier imposed by steric
hindrance.

Heating: Heat the mixture to reflux (

) with vigorous stirring.

Addition: Dropwise add methyl 2-bromopropionate (18.4 g, 110 mmol) via the addition funnel

over 30–60 minutes.

Process Tip: Slow addition maintains a favorable concentration profile, ensuring the aniline

is always in excess relative to the bromide locally, further discouraging over-alkylation.

Reaction: Continue reflux for 12–16 hours. Monitor via TLC (Hexane:EtOAc 4:1) or GC-MS.

[2] The product (ester) typically appears as a less polar spot compared to the aniline.

Workup:

Cool the mixture to room temperature.

Filter off the inorganic salts (NaBr, NaHCO₃). Wash the filter cake with a small amount of

toluene.

Concentrate the filtrate under reduced pressure (rotary evaporator) to remove toluene.

Result: The crude residue is Methyl N-(2,6-dimethylphenyl)-DL-alaninate, typically a yellow

to brownish oil. (Yield: ~85-95%).

Purification (Optional): If high purity is required before hydrolysis, distill under high vacuum

or pass through a short silica plug. For most applications, proceed directly to Phase 2.
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Phase 2: Hydrolysis (Saponification to the Free Acid)
Mechanism: Base-catalyzed hydrolysis of the ester followed by acidification to protonate the

carboxylate.

Dissolution: Dissolve the crude ester (approx. 20 g) in Methanol (40 mL).

Saponification: Add 2M NaOH (60 mL, ~2.5 equiv) to the solution.

Reaction: Stir at 50–60°C for 2–4 hours.

Monitoring: Reaction is complete when the starting material oil disappears and the solution

becomes homogeneous (the sodium salt of the product is water-soluble).

Workup:

Remove methanol under reduced pressure.

Dilute the aqueous residue with water (50 mL) and wash with Diethyl Ether (2 x 30 mL) to

remove any unreacted aniline or neutral organic impurities. Discard the organic (ether)

layer.

Acidification: Cool the aqueous layer to

in an ice bath. Slowly add 2M HCl with stirring until the pH reaches ~3–4.

Observation: The product, N-(2,6-Dimethylphenyl)-DL-alanine, will precipitate as a white

to off-white solid.

Isolation: Filter the solid using a Büchner funnel. Wash with cold water.[3]

Drying: Dry the solid in a vacuum oven at

overnight.

Characterization & QC
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Parameter Expected Value Notes

Appearance White crystalline solid Crude may be off-white/beige

Melting Point
116–118 °C (L-isomer ref);

Racemic ~95–105 °C range

Depends on enantiomeric

purity; DL form often melts

lower than pure enantiomers.

[1][2]

Yield 70–80% (Overall) From 2,6-dimethylaniline

1H NMR (CDCl3) 1.45 (d, 3H), 2.30 (s, 6H), 3.95

(q, 1H), 6.9-7.1 (m, 3H)

Diagnostic doublet for alanine

methyl; Singlet for xylyl

methyls.

Process Workflow Diagram
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Figure 2: Operational workflow for the synthesis and purification.
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Troubleshooting & Optimization
Slow Reaction: The 2,6-dimethyl groups provide significant steric hindrance. If the reaction

stalls, add a catalytic amount of Potassium Iodide (KI) (0.1 equiv) to generate the more

reactive iodide in situ (Finkelstein condition).

Oiling Out: If the final acid comes out as an oil upon acidification, scratch the flask walls with

a glass rod or seed with a crystal of pure product to induce crystallization. Alternatively,

extract the oiled-out acid into Ethyl Acetate, dry over MgSO4, and evaporate to a solid.

Color Issues: Oxidation of the aniline can lead to dark-colored impurities. Perform all steps

under an inert nitrogen atmosphere to maintain a white product profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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